molecular formula C19H22N2O4S B5552395 [(4aR,7aS)-1-methyl-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-(5-methyl-2-phenylfuran-3-yl)methanone

[(4aR,7aS)-1-methyl-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-(5-methyl-2-phenylfuran-3-yl)methanone

Cat. No.: B5552395
M. Wt: 374.5 g/mol
InChI Key: WIDGKTWXHYNGJC-SJORKVTESA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(4aR,7aS)-1-methyl-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-(5-methyl-2-phenylfuran-3-yl)methanone is a useful research compound. Its molecular formula is C19H22N2O4S and its molecular weight is 374.5 g/mol. The purity is usually 95%.
The exact mass of the compound (4aR*,7aS*)-1-methyl-4-(5-methyl-2-phenyl-3-furoyl)octahydrothieno[3,4-b]pyrazine 6,6-dioxide is 374.13002836 g/mol and the complexity rating of the compound is 640. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

  • Efficient Synthesis of Novel Derivatives : Research by Kamal El‐dean et al. (2018) outlines the synthesis of novel furo[3,2-e]pyrazolo[3,4-b]pyrazines and related heterocycles, aiming at generating compounds with potential pharmacological activities. This synthesis involves multistep reactions with α-halocarbonyl compounds and explores the chemical structures through elemental and spectral analyses, including FT-IR, 1H NMR, 13C NMR, and mass spectrometry, providing a foundation for further investigation into their applications Kamal El‐dean et al., 2018.

  • Antimicrobial Activity Studies : A study by El‐Emary et al. (2002) synthesized new heterocycles based on 3-methyl-1-phenyl-5-amino pyrazole and evaluated their antimicrobial activity. This research highlights the potential of such compounds in developing new antimicrobial agents, showing a direct application of these chemical structures in addressing medical challenges El‐Emary et al., 2002.

Biological and Pharmacological Applications

  • Monoamine Oxidase Inhibitory Activity : Ahmad et al. (2019) reported on the synthesis and biological evaluation of dihydrobenzo[c]pyrano[2,3-e][1,2]thiazine 5,5-dioxides, showing selective inhibition of monoamine oxidase A and B. This research not only explores the synthetic route of these compounds but also their potential application in treating disorders related to monoamine oxidase Ahmad et al., 2019.

  • Cytotoxicity and Anticancer Potential : Hassan et al. (2014) synthesized 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, assessing their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. This study demonstrates the relevance of these compounds in developing anticancer therapies by evaluating their effectiveness against cancer cell lines Hassan et al., 2014.

Chemical Properties and Reactions

  • Heterocyclic Volatiles Formation : Research by Whitfield and Mottram (2001) explored the formation of heterocyclic volatiles by heating cysteine or hydrogen sulfide with 4-hydroxy-5-methyl-3(2H)-furanone, producing a variety of compounds, including pyrazines and oxazoles. This study provides insights into the chemical reactions and potential applications of these compounds in flavor chemistry Whitfield & Mottram, 2001.

Properties

IUPAC Name

[(4aR,7aS)-1-methyl-6,6-dioxo-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazin-4-yl]-(5-methyl-2-phenylfuran-3-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O4S/c1-13-10-15(18(25-13)14-6-4-3-5-7-14)19(22)21-9-8-20(2)16-11-26(23,24)12-17(16)21/h3-7,10,16-17H,8-9,11-12H2,1-2H3/t16-,17+/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WIDGKTWXHYNGJC-SJORKVTESA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(O1)C2=CC=CC=C2)C(=O)N3CCN(C4C3CS(=O)(=O)C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC(=C(O1)C2=CC=CC=C2)C(=O)N3CCN([C@H]4[C@@H]3CS(=O)(=O)C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.